Cas no 1711337-71-1 ((2-bromophenyl)(2-phenylcyclopropyl)methanamine)

• Product Name: (2-bromophenyl)(2-phenylcyclopropyl)methanamine
• CAS No: 1711337-71-1
• MF: C₁₆H₁₆BrN
• MW: 302.208943367004
• CID: 6512105
• PubChem ID: 113531666
• Update Time: 2025-05-26

(2-bromophenyl)(2-phenylcyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)(2-phenylcyclopropyl)methanamine
• 1711337-71-1
• EN300-1719380

• Inchi： 1S/C16H16BrN/c17-15-9-5-4-8-12(15)16(18)14-10-13(14)11-6-2-1-3-7-11/h1-9,13-14,16H,10,18H2
• InChI Key： GWYQSCNWPFVNLT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1CC1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 301.04661g/mol
• Monoisotopic Mass: 301.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on (2-bromophenyl)(2-phenylcyclopropyl)methanamine

(2-Bromophenyl)(2-phenylcyclopropyl)methanamine

The compound with CAS No. 1711337-71-1, commonly referred to as (2-bromophenyl)(2-phenylcyclopropyl)methanamine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromophenyl group, a phenylcyclopropyl moiety, and a methanamine functional group. The combination of these structural elements contributes to its intriguing chemical properties and potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of understanding the synthesis and characterization of (2-bromophenyl)(2-phenylcyclopropyl)methanamine. Researchers have employed advanced synthetic techniques, such as Suzuki coupling and Stille coupling, to efficiently construct this molecule. These methods not only enhance the yield but also provide insights into the stereochemical outcomes of the synthesis process. The compound's structure has been thoroughly analyzed using techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have revealed its precise molecular geometry and conformational preferences.

The physical and chemical properties of (2-bromophenyl)(2-phenylcyclopropyl)methanamine are equally fascinating. Its bromine atom introduces electrophilic reactivity, making it a potential candidate for various substitution reactions. The phenylcyclopropyl group contributes to the molecule's aromaticity and stability, while the methanamine group imparts basicity and hydrogen bonding capabilities. These properties collectively make the compound a versatile building block in organic synthesis.

In terms of biological activity, (2-bromophenyl)(2-phenylcyclopropyl)methanamine has shown promise in preliminary pharmacological studies. Researchers have investigated its ability to interact with various biological targets, such as enzymes and receptors, which could pave the way for its use in therapeutic applications. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer drug development.

Moreover, the environmental impact of (2-bromophenyl)(2-phenylcyclopropyl)methanamine has been a topic of interest among chemists and regulatory bodies. Efforts are being made to assess its biodegradability and toxicity to ensure that its use aligns with sustainable chemical practices. This includes evaluating its potential persistence in aquatic environments and its effects on non-target organisms.

Looking ahead, the future of (2-bromophenyl)(2-phenylcyclopropyl)methanamine lies in further exploration of its applications across diverse fields. Collaborative research between chemists, biologists, and materials scientists is expected to unlock new possibilities for this compound. As our understanding of its properties deepens, it is likely to play an increasingly important role in both academic research and industrial applications.